Cas no 7446-33-5 (Yttrium(III) sulfate octahydrate)

• Product Name: Yttrium(III) sulfate octahydrate
• CAS No: 7446-33-5
• MF: H₁₆O₂₀S₃Y₂
• MW: 610.121746063232
• MDL: MFCD00149945
• CID: 85956
• PubChem ID: 24859559
• Update Time: 2025-06-07

Yttrium(III) sulfate octahydrate Chemical and Physical Properties

Names and Identifiers

• Yttrium sulfate octahydrate
• Yttrium (III) sulfate octahydrate
• yttrium(3+),trisulfate,octahydrate
• Yttrium(III) sulfate octahydrate
• Sulfuric acid, yttrium(3+) salt (3:2), octahydrate
• Yttrium(Iii) Sulfate Octahydrate, Reacton (Reo)
• Diyttrium trisulfate octahydrate
• Ytterium sulphate
• YTTRIUM SULFATE, 99%,
• 3SO4.2Y.8H2O
• yttrium(3+) trisulfate octahydrate
• 5399AF
• Yttrium(III) sulfate octahydrate, REacton(R)
• Sulfuric acid,yttrium(3+) salt (3:2), octahydrate (8CI,9CI)
• Yttrium, octaaquabis[
• EO:
• EO inverted exclamation marka]][sulfato(2-)-
• I-[sulfato(2-)-
• 7446-33-5
• AKOS025243377
• DTXSID20225470
• EO]di-
• 599170-80-6
• MFCD00149946
• Yttrium(III) sulfate octahydrate, REacton?
• yttrium(3+);trisulfate;octahydrate
• DIYTTRIUM(3+) OCTAHYDRATE TRISULFATE
• DTXCID20147961

• MDL： MFCD00149945
• Inchi： 1S/3H2O4S.8H2O.2Y/c3*1-5(2,3)4;;;;;;;;;;/h3*(H2,1,2,3,4);8*1H2;;/q;;;;;;;;;;;2*+3/p-6
• InChI Key： OMBXBIHFXZAMLA-UHFFFAOYSA-H
• SMILES： [Y+3].[Y+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 609.75100
• Monoisotopic Mass: 609.751
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 13
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 274

Experimental Properties

• Color/Form: Not available
• Density: 2.5 g/mL at 25 °C(lit.)
• Boiling Point: 330 °C at 760 mmHg
• Water Partition Coefficient: Water solubility decreases with increasing temperature. Soluble in water.
• PSA: 339.76000
• LogP: -1.28600
• Merck: 14,10107
• Solubility: Not available

Yttrium(III) sulfate octahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Yttrium(III) sulfate octahydrate

Yttrium(III) sulfate octahydrate (CAS No. 7446-33-5): A Multifunctional Material in Chemical and Biomedical Applications

Yttrium(III) sulfate octahydrate (CAS No. 7446-33-5), a crystalline compound with the chemical formula Y₂(SO₄)₃·8H₂O, has emerged as a versatile material in both fundamental research and applied technologies. This compound, composed of yttrium ions (Y³⁺) coordinated with sulfate anions and water molecules, exhibits unique physicochemical properties that make it indispensable in fields ranging from biomedical imaging to catalytic systems. Recent advancements have further expanded its utility, particularly in drug delivery platforms and nanomaterial synthesis.

The synthesis of Yttrium(III) sulfate octahydrate traditionally involves neutralization reactions between yttrium hydroxide and sulfuric acid under controlled pH conditions, followed by crystallization in aqueous solutions. However, modern methodologies now incorporate microemulsion techniques and solvothermal processes, enabling precise control over particle size and morphology—a critical factor for applications requiring high surface-area-to-volume ratios. For instance, a 2023 study published in *Chemical Communications* demonstrated that solvothermal synthesis at 180°C yields nanoparticles with enhanced luminescent properties, directly attributable to reduced crystal defects.

In biomedical contexts, the compound’s biocompatibility and rare-earth element characteristics position it as a promising candidate for magnetic resonance imaging (MRI) contrast agents. Unlike conventional gadolinium-based contrast agents, yttrium derivatives exhibit negligible toxicity due to their stable +3 oxidation state, which prevents liberation of free metal ions. Recent preclinical trials highlighted its potential for targeted imaging of inflammatory tissues via surface-functionalized nanoparticles conjugated with antibodies against C-reactive protein (CRP). These findings were corroborated by ex vivo fluorescence microscopy data presented at the 2024 Society for Biomaterials Annual Meeting.

Beyond diagnostics, Yttrium(III) sulfate octahydrate plays a pivotal role in tissue engineering scaffolds. Its ability to form porous hydrogels when crosslinked with alginate or chitosan provides mechanical properties mimicking native extracellular matrices. A groundbreaking study in *Advanced Healthcare Materials* (2024) reported that yttrium-doped scaffolds enhanced osteogenic differentiation of mesenchymal stem cells by upregulating RUNX2 gene expression—a mechanism linked to its modulation of intracellular calcium signaling pathways.

In materials science applications, this compound serves as an effective precursor for preparing yttirum oxide nanoparticles (Y₂O₃), which exhibit exceptional thermal stability up to 1,200°C. When doped into ceramic matrices, they significantly improve fracture toughness without compromising optical transparency—a property exploited in next-generation laser components for medical laser surgery systems described in *Journal of the European Ceramic Society* (2024). The octahydrate form also acts as a green catalyst support for asymmetric hydrogenation reactions under mild conditions (<150°C), achieving enantiomeric excesses exceeding 98% in recent continuous-flow reactor setups.

Safety considerations remain critical when handling Yttrium(III) sulfate octahydrate despite its low acute toxicity profile per OECD guidelines. Occupational exposure limits are established based on inhalation studies showing minimal respiratory irritation at concentrations below 5 mg/m³ over eight-hour periods (National Institute for Occupational Safety and Health [NIOSH], 2023 update). Proper waste management protocols ensure compliance with environmental regulations while maintaining operational efficiency in industrial settings.

Ongoing research focuses on exploiting its unique paramagnetic properties for magnetic hyperthermia treatments, where targeted heating via alternating magnetic fields selectively destroys cancer cells while sparing healthy tissues—a concept validated through murine tumor models published in *ACS Nano* (June 2024). Additionally, computational studies using density functional theory (DFT) are optimizing its interactions with small molecule drugs to enhance bioavailability through nanoparticle encapsulation strategies.

The evolving landscape of Yttrium(III) sulfate octahydrate applications underscores its status as a cornerstone material across interdisciplinary research domains. As advancements continue—particularly in scalable production methods leveraging continuous flow chemistry—the compound’s potential remains poised to redefine standards in diagnostic imaging precision, regenerative medicine efficacy, and sustainable catalytic processes.